Cas no 2137058-36-5 (chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate)

Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate is a chiral intermediate used in organic synthesis, particularly in peptide and pharmaceutical applications. Its key advantages include the presence of a Boc-protected amine group, which enhances stability during synthetic processes, and the 4-fluorophenyl moiety, which can influence biological activity in target molecules. The chloromethyl ester functionality offers reactivity for further derivatization, making it a versatile building block. The (2S)-configuration ensures enantioselectivity, critical for producing optically active compounds. This compound is valuable in medicinal chemistry for constructing complex molecules with high precision. Proper handling under inert conditions is recommended due to its sensitivity to moisture and reactivity.
chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate structure
2137058-36-5 structure
Product Name:chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate
CAS No:2137058-36-5
MF:C14H17ClFNO4
MW:317.740486860275
CID:6271866
PubChem ID:165449266
Update Time:2025-06-09

chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-725124
    • 2137058-36-5
    • chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate
    • Inchi: 1S/C14H17ClFNO4/c1-14(2,3)21-13(19)17-11(12(18)20-8-15)9-4-6-10(16)7-5-9/h4-7,11H,8H2,1-3H3,(H,17,19)/t11-/m0/s1
    • InChI Key: CPZVOXYUYWLAOF-NSHDSACASA-N
    • SMILES: ClCOC([C@H](C1C=CC(=CC=1)F)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 317.0830139g/mol
  • Monoisotopic Mass: 317.0830139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.6Ų

chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-725124-1.0g
chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate
2137058-36-5
1g
$0.0 2023-06-07

chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate Related Literature

Additional information on chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate

Introduction to Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate (CAS No. 2137058-36-5)

Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate, identified by its CAS number 2137058-36-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising properties for use in the synthesis of bioactive agents, particularly in the realm of enzyme inhibition and drug design.

The molecular structure of Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate incorporates several key functional groups that contribute to its versatility. The presence of a chloromethyl group provides a reactive site for further chemical modifications, while the (tert-butoxy)carbonyl (Boc) group serves as a protecting group for the amino functionality. Additionally, the (S)-configuration at the chiral center and the 4-fluorophenyl moiety enhance the compound's specificity and binding affinity, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a 4-fluorophenyl group in Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate aligns with this trend, as fluorine atoms can influence both the electronic and steric properties of a molecule. This has led to its exploration in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological pathways, and their inhibition is often a key strategy in drug development. The specific stereochemistry and functional groups present in Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate make it an ideal building block for designing molecules that can selectively target these enzymes. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain serine proteases, which are implicated in diseases such as cancer and inflammation.

The protective nature of the Boc group also allows for controlled deprotection under specific conditions, enabling researchers to fine-tune the reactivity of the molecule. This feature is particularly valuable in multi-step synthetic routes where selective modification is essential. The chloromethyl group can be further functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse side chains or other pharmacophores. This flexibility makes Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate a versatile tool in synthetic organic chemistry.

Recent advancements in computational chemistry have also facilitated the design and optimization of molecules like Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, thereby accelerating the drug discovery process. These computational approaches have helped researchers identify promising analogs with improved efficacy and reduced toxicity.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Key steps include chiral resolution or synthesis to achieve the desired stereochemistry, protection-deprotection strategies to manage reactivity, and fluorination reactions to introduce the 4-fluorophenyl group. Each step requires careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-fluorophenyl)acetate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug design, particularly as a precursor for protease inhibitors, highlight its importance in modern medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in developing next-generation treatments.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd